![molecular formula C21H21ClN2O4 B6278844 ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate CAS No. 1057883-70-1](/img/no-structure.png)
ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate
Overview
Description
“Ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate” is a chemical compound with the molecular formula C21H21ClN2O4 . It contains a total of 39 bonds, including 20 non-H bonds, 8 multiple bonds, 9 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 ester (aliphatic), 1 secondary amide (aliphatic), and 1 secondary amine (aliphatic) .
Molecular Structure Analysis
The molecular structure of this compound is quite complex. It includes a benzofuran ring, a carbamate group, a secondary amine, and an ester group . The presence of these functional groups and the specific arrangement of atoms give the compound its unique chemical properties.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate' involves the reaction of 2-chlorobenzoyl chloride with methylamine to form 2-chlorobenzamide. This intermediate is then reacted with formaldehyde and methylamine to form N-[(2-chlorophenyl)formamido]methylamine. The resulting compound is then reacted with ethyl 3-hydroxybenzoate to form the final product.", "Starting Materials": [ "2-chlorobenzoyl chloride", "methylamine", "formaldehyde", "ethyl 3-hydroxybenzoate" ], "Reaction": [ "Step 1: 2-chlorobenzoyl chloride is reacted with excess methylamine in the presence of a base such as triethylamine to form 2-chlorobenzamide.", "Step 2: N-[(2-chlorophenyl)formamido]methylamine is synthesized by reacting 2-chlorobenzamide with formaldehyde and excess methylamine in the presence of a base such as sodium hydroxide.", "Step 3: Ethyl 3-hydroxybenzoate is added to the reaction mixture of step 2 and the resulting mixture is heated to reflux in the presence of a base such as potassium carbonate to form the final product, 'ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate'." ] } | |
CAS RN |
1057883-70-1 |
Product Name |
ethyl 3-[({[(2-chlorophenyl)carbamoyl]methyl}(methyl)amino)methyl]-1-benzofuran-2-carboxylate |
Molecular Formula |
C21H21ClN2O4 |
Molecular Weight |
400.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
